Cas no 1805274-45-6 (4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine)

• Product Name: 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine
• CAS No: 1805274-45-6
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4918691
• Update Time: 2025-06-29

4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H6F3NO/c8-3-5-1-4(7(9)10)2-6(12)11-5/h1-2,7H,3H2,(H,11,12)
• InChI Key： WIUXYQFBMGDVHL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(CF)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1

Additional information on 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine

Introduction to 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine (CAS No. 1805274-45-6)

4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine (CAS No. 1805274-45-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including multiple fluorine substituents and a hydroxyl group, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine consists of a pyridine core appended with two fluorinated methyl groups at the 4th and 2nd positions, respectively, and a hydroxyl group at the 6th position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their ability to modulate enzyme interactions and improve drug-like properties. 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine exemplifies this trend, with its dual fluoromethyl groups potentially contributing to enhanced binding interactions with biological targets. The hydroxyl group further adds to the compound's versatility, allowing for diverse chemical modifications that can fine-tune its pharmacological profile.

One of the most compelling aspects of 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine is its potential as a building block for more complex pharmacophores. Researchers have leveraged similar scaffolds in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds. The pyridine ring itself is a common motif in bioactive molecules, known for its ability to interact with various biological targets through hydrogen bonding and hydrophobic effects. The strategic placement of fluorine atoms on this ring system can significantly influence the compound's solubility, lipophilicity, and metabolic fate.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, compounds containing difluoromethyl groups have been shown to exhibit improved bioavailability and reduced susceptibility to degradation by metabolic enzymes. This has led to increased interest in exploring derivatives of 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine as potential drug candidates. The hydroxyl group also provides a site for further functionalization, enabling the synthesis of analogs with tailored properties.

The synthesis of 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine presents both challenges and opportunities for chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high fidelity. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly useful in achieving the desired regioselectivity.

In addition to its synthetic appeal, 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine has shown promise in preclinical studies as a precursor for biologically active molecules. Researchers are investigating its potential as an intermediate in the synthesis of small-molecule inhibitors targeting diseases such as cancer and infectious disorders. The ability to modify its structure while retaining key pharmacophoric elements makes it an attractive candidate for structure-activity relationship (SAR) studies.

The role of computational chemistry in optimizing derivatives of 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine cannot be overstated. Molecular modeling techniques allow researchers to predict how changes in the molecular structure will affect its biological activity. By leveraging these tools, scientists can accelerate the discovery process and identify promising candidates for further experimental validation.

As interest in fluorinated compounds continues to grow, 4-(Difluoromethyl)-2-(fluoromethyl)-6-hydroxypyridine is poised to play a significant role in future pharmaceutical developments. Its unique structural features offer a rich foundation for innovation, making it a compound of considerable interest to both academic researchers and industry scientists. The ongoing exploration of its potential applications underscores its importance as a valuable asset in the quest for novel therapeutic agents.